Cas no 65886-71-7 (Fazarabine)
Fazarabine structure
Product Name:Fazarabine
CAS No:65886-71-7
MF:C8H12N4O5
MW:244.204681396484
CID:58398
PubChem ID:47751
Update Time:2025-04-18
Fazarabine Chemical and Physical Properties
Names and Identifiers
-
- Fazarabine
- 4-Amino-1-beta-D-arabinofuranosyl-1,3,5-triazin-2(1H)-one
- 4-Amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one
- 1-.β.-D-Arabinofuranosyl-5-azacytosine
- 5-azaaracytidine
- 5-azacytosine arabinoside
- ara-AC
- 1,3,5-TRIAZIN-2(1H)-ONE, 4-AMINO-1-.BETA.-D-ARABINOFURANOSYL-
- Aza-A
- DTXSID401024360
- Aza-5-C
- SCHEMBL3278
- SCHEMBL19463649
- NCGC00090851-09
- 1,3,5-Triazin-2(1H)-one, 4-amino-1-beta-D-arabinofuranosyl-
- D04134
- 4-AMINO-1-.BETA.-D-ARABINOFURANOSYL-1,3,5-TRIAZIN-2(1H)-ONE
- FAZARABINE [WHO-DD]
- Fazarabina
- FAZARABINE [MART.]
- CHEBI:141077
- s-Triazin-2(1H)-one, 4-amino-1-beta-D-arabinofuranosyl-
- NSC 281272
- Fazarabine [USAN:INN]
- Fazarabina [Spanish]
- 1-beta-D-Arabinofuranosyl-5-azacytosine
- 5-azacytarabine
- Q27262921
- 65886-71-7
- Kymarabine
- Fazarabinum [Latin]
- CCRIS93; NSC 281272; Kymarabine
- SW219133-1
- Fazarabine (USAN/INN)
- FAZARABINE [INN]
- Fazarabinum
- FAZARABINE [USAN]
- 4-Amino-1-beta-D-arabinofuranosyl-s-triazin-2(1H)-one
- UNII-5V71D8JOKK
- CHEMBL2106666
- CCRIS 93
- 4-amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,3,5-triazin-2(1H)-one
- 5V71D8JOKK
- NSC-281272
-
- Inchi: 1S/C8H12N4O5/c9-7-10-2-12(8(16)11-7)6-5(15)4(14)3(1-13)17-6/h2-6,13-15H,1H2,(H2,9,11,16)/t3-,4-,5+,6-/m1/s1
- InChI Key: NMUSYJAQQFHJEW-ARQDHWQXSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)O)O)N1C=NC(N)=NC1=O
Computed Properties
- Exact Mass: 244.08100
- Monoisotopic Mass: 244.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.2
- Topological Polar Surface Area: 141A^2
Experimental Properties
- Color/Form: Solid powder
- Density: 2.08
- Melting Point: 228-230 deg C (decomposes)
- Boiling Point: 534.5°Cat760mmHg
- Flash Point: 277°C
- Refractive Index: 1.823
- PSA: 143.72000
- LogP: -2.58680
Fazarabine Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Fazarabine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
65886-71-7 (Fazarabine) Related Products
- 2353-33-5(Decitabine)
- 320-67-2(5-Azacytidine)
- 22432-95-7(a-Decitabine)
- 27826-77-3(1,3,5-Triazin-2(1H)-one,4-(dimethylamino)-1-b-D-ribofuranosyl-)
- 65370-90-3( )
- 107036-52-2(1,3,5-Triazin-2(1H)-one,4-amino-1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-, (2R-cis)- (9CI))
- 27826-76-2(1,3,5-Triazin-2(1H)-one,4-(methylamino)-1-b-D-ribofuranosyl-)
- 1476-82-0(5-Azauridine)
- 10302-78-0(5-Azacytidine 2’,3’5’-O-triacetate)
- 22432-93-5([(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate)
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